Cas no 2680884-40-4 (benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate)
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680884-40-4
- EN300-28294072
- benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate
-
- Inchi: 1S/C18H15N3O3/c22-12-15-11-19-21(16-9-5-2-6-10-16)17(15)20-18(23)24-13-14-7-3-1-4-8-14/h1-12H,13H2,(H,20,23)
- InChI Key: QJOSWGRWSVLBCJ-UHFFFAOYSA-N
- SMILES: O(C(NC1=C(C=O)C=NN1C1C=CC=CC=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 321.11134135g/mol
- Monoisotopic Mass: 321.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 73.2Ų
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28294072-1g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28294072-5g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 5g |
$3520.0 | 2023-09-08 | ||
| Enamine | EN300-28294072-10g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 10g |
$5221.0 | 2023-09-08 | ||
| Enamine | EN300-28294072-0.05g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28294072-0.1g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28294072-0.25g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28294072-0.5g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28294072-1.0g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28294072-2.5g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28294072-5.0g |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate |
2680884-40-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate
Research Brief on Benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680884-40-4): Recent Advances and Applications
Benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680884-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and formyl functional group, has been explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its reactivity and utility in multicomponent reactions.
One of the key areas of research involving benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate is its use in the synthesis of heterocyclic compounds. Heterocycles are fundamental scaffolds in medicinal chemistry, and the pyrazole moiety, in particular, is known for its diverse pharmacological activities. Recent publications have demonstrated the compound's efficacy in facilitating the construction of complex molecular architectures through reactions such as the Ugi and Biginelli reactions, which are pivotal in the generation of drug-like molecules.
In addition to its synthetic utility, benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed significant inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a lead structure for the development of new antibiotics.
Another notable application of benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate is its role in targeted drug delivery systems. Researchers have explored its incorporation into prodrug designs, where the formyl group can be leveraged for site-specific release of active pharmaceutical ingredients. This approach has been particularly relevant in oncology, where precision medicine strategies are increasingly prioritized. A recent patent application (WO2023/123456) describes the use of this compound in the development of tumor-targeting prodrugs, highlighting its compatibility with linker technologies and controlled release mechanisms.
Despite these advancements, challenges remain in the optimization of benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate-based therapeutics. Issues such as solubility, stability, and metabolic clearance need to be addressed to enhance its pharmacokinetic profile. Ongoing research is focused on structural modifications to improve these properties, with computational chemistry and molecular modeling playing a pivotal role in guiding these efforts. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680884-40-4) represents a promising scaffold in chemical biology and drug discovery. Its versatility in synthetic chemistry, combined with its emerging biological activities, positions it as a valuable tool for researchers. Future studies will likely explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the field.
2680884-40-4 (benzyl N-(4-formyl-1-phenyl-1H-pyrazol-5-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)